Cas no 808750-20-1 (5-BROMO-4-METHOXY-3-METHYLBENZOIC ACID)

• Product Name: 5-BROMO-4-METHOXY-3-METHYLBENZOIC ACID
• CAS No: 808750-20-1
• MF: C₉H₉BrO₃
• MW: 245.069962263107
• CID: 1801769
• PubChem ID: 53439028
• Update Time: 2025-04-21

5-BROMO-4-METHOXY-3-METHYLBENZOIC ACID Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-4-METHOXY-3-METHYLBENZOIC ACID
• 3-bromo-4-methoxy-5-methylbenzoic acid
• 808750-20-1
• DB-317492
• DTXSID50701671

• Inchi： 1S/C9H9BrO3/c1-5-3-6(9(11)12)4-7(10)8(5)13-2/h3-4H,1-2H3,(H,11,12)
• InChI Key： FWHQYRNZHDJCGZ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)O)=CC(C)=C1OC

Computed Properties

• Exact Mass: 243.974
• Monoisotopic Mass: 243.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 2.5